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Compound of Interest

Compound Name: BMS-986235

Cat. No.: B6171950 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential guidance on the proper storage and handling of BMS-986235 to

prevent its degradation and ensure the integrity of experimental results.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid BMS-986235?

A1: Solid BMS-986235 should be stored in a tightly sealed container in a dry environment,

protected from light. For long-term storage, a temperature of -20°C is recommended, which can

maintain the compound's stability for up to three years. For shorter periods, storage at 4°C is

also acceptable.

Q2: How should I prepare and store stock solutions of BMS-986235?

A2: It is recommended to prepare stock solutions of BMS-986235 in a suitable solvent such as

dimethyl sulfoxide (DMSO). For long-term storage of stock solutions, it is best to aliquot the

solution into single-use vials to avoid repeated freeze-thaw cycles and store them at -80°C,

where they can be stable for up to two years.[1] For short-term storage, -20°C is acceptable for

up to one year.[1] Always ensure the solvent is anhydrous and of high purity to minimize

solvent-mediated degradation.

Q3: Is BMS-986235 sensitive to light?
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A3: While specific photostability data for BMS-986235 is not readily available, its chemical

structure contains a urea moiety. Urea-containing compounds can be susceptible to

photodegradation. Therefore, it is a best practice to protect both the solid compound and its

solutions from light by using amber vials or by wrapping containers with aluminum foil.

Q4: What are the potential degradation pathways for BMS-986235?

A4: Based on its chemical structure, which includes a pyrrolidinone and a urea functional

group, BMS-986235 may be susceptible to the following degradation pathways:

Hydrolysis: The pyrrolidinone ring and the urea group can be susceptible to hydrolysis,

especially under strong acidic or basic conditions. This can lead to the cleavage of the

lactam ring or the urea bond.

Oxidation: While not containing highly susceptible functional groups, oxidation can be a

concern for many organic molecules over long-term storage, particularly if exposed to air and

light.

Photodegradation: As mentioned, urea-containing compounds can degrade upon exposure

to light.

Q5: How can I check the purity of my BMS-986235 sample?

A5: The purity of BMS-986235 can be assessed using standard analytical techniques such as

High-Performance Liquid Chromatography (HPLC) with UV detection. A stability-indicating

HPLC method would be ideal to separate the parent compound from any potential degradation

products. Mass spectrometry (MS) can be coupled with HPLC (LC-MS) to identify the parent

compound and any impurities or degradants.
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Issue Possible Cause Recommended Action

Loss of compound activity in

an experiment

Compound degradation due to

improper storage.

- Review storage conditions

(temperature, light exposure,

humidity). - Prepare fresh

stock solutions from solid

compound. - Test the purity of

the stored compound using

HPLC.

Repeated freeze-thaw cycles

of the stock solution.

- Aliquot stock solutions into

single-use volumes to

minimize freeze-thaw cycles.

Contamination of the stock

solution.

- Use sterile techniques when

handling solutions. - Prepare

fresh solutions with high-purity,

anhydrous solvents.

Precipitate observed in the

stock solution upon thawing

Poor solubility or compound

precipitation at lower

temperatures.

- Gently warm the solution to

room temperature. - Use

sonication to aid in re-

dissolving the compound. - If

the precipitate persists,

consider preparing a fresh,

less concentrated stock

solution.

Inconsistent experimental

results

Inaccurate concentration of the

stock solution due to solvent

evaporation or degradation.

- Use tightly sealed vials for

storage. - Re-qualify the

concentration of the stock

solution if it has been stored

for an extended period. -

Prepare fresh stock solutions

for critical experiments.

Data Summary
Recommended Storage Conditions
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Form Temperature Duration Notes

Solid Powder -20°C Up to 3 years[2]
Store in a desiccator,

protected from light.

4°C Shorter-term
Store in a desiccator,

protected from light.

Stock Solution (in

DMSO)
-80°C Up to 2 years[1]

Aliquot to avoid

freeze-thaw cycles.

-20°C Up to 1 year[1]
Aliquot to avoid

freeze-thaw cycles.

Note: Storage duration recommendations are based on information from various chemical

suppliers and may vary. It is always recommended to refer to the certificate of analysis

provided with your specific batch of the compound.

Experimental Protocols
Protocol for Preparing a Stock Solution of BMS-986235

Materials:

BMS-986235 (solid powder)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes

Procedure:

1. Allow the vial of solid BMS-986235 to equilibrate to room temperature before opening to

prevent moisture condensation.
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2. Weigh the desired amount of BMS-986235 powder using a calibrated analytical balance in

a chemical fume hood.

3. Add the appropriate volume of anhydrous DMSO to the powder to achieve the desired

stock solution concentration (e.g., 10 mM).

4. Vortex or sonicate the solution until the solid is completely dissolved.

5. Aliquot the stock solution into single-use amber vials.

6. Label the vials clearly with the compound name, concentration, date of preparation, and

solvent.

7. Store the aliquots at -80°C for long-term storage.

General Protocol for a Forced Degradation Study
This protocol provides a general framework. Specific conditions should be optimized based on

the compound's stability.

Preparation of Samples: Prepare solutions of BMS-986235 in a suitable solvent (e.g., a

mixture of acetonitrile and water) at a known concentration.

Stress Conditions:

Acid Hydrolysis: Add 0.1 M HCl to the sample solution. Incubate at a controlled

temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

Base Hydrolysis: Add 0.1 M NaOH to the sample solution. Incubate at a controlled

temperature (e.g., 60°C) for a defined period.

Oxidative Degradation: Add 3% hydrogen peroxide to the sample solution. Store at room

temperature, protected from light, for a defined period.

Thermal Degradation: Store the solid compound and a solution sample at an elevated

temperature (e.g., 70°C) for a defined period.
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Photodegradation: Expose a solution sample to a light source with a defined output (e.g.,

ICH-compliant photostability chamber) for a specific duration. A dark control sample

should be stored under the same conditions but protected from light.

Sample Analysis:

At specified time points, withdraw samples from each stress condition.

Neutralize the acidic and basic samples before analysis.

Analyze all samples, including a non-stressed control, by a stability-indicating HPLC

method.

Characterize any significant degradation products using LC-MS to determine their mass-

to-charge ratio and aid in structural elucidation.

Visualizations

Preparation Experimental Use

Weigh Solid BMS-986235 Dissolve in Anhydrous DMSO Aliquot into Single-Use Vials Store at -80°C Thaw a Single Aliquot Dilute to Working Concentration Perform Experiment

Click to download full resolution via product page

Caption: Recommended workflow for preparing and using BMS-986235 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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